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Compound of Interest

Compound Name: alpha-Naphtholphthalein

Cat. No.: B1221687

Alpha-Naphtholphthalein: Molecular
Characteristics

Alpha-Naphtholphthalein is an organic compound primarily utilized as a pH indicator in
laboratory settings. Its molecular structure and weight are fundamental to its chemical behavior
and applications.

Molecular Formula and Weight:

The chemical formula for alpha-Naphtholphthalein is C28H1804.[1][2][3] This indicates that
each molecule is composed of 28 carbon atoms, 18 hydrogen atoms, and 4 oxygen atoms.
Based on this composition, the molecular weight of alpha-Naphtholphthalein is approximately
418.44 g/mol .[1][3][4] Other sources may cite slightly different values, such as 418.45 g/mol or
418.4 g/mol , due to variations in isotopic abundance calculations.[5][6]

Property Value
Molecular Formula C28H1804
Molecular Weight 418.44 g/mol

Chemical Structure and Properties:
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Alpha-Naphtholphthalein belongs to the phthalein dye family. Its structure consists of two
naphthol units attached to a central phthalide group. This intricate arrangement of aromatic
rings and hydroxyl groups is responsible for its color-changing properties in response to varying
pH levels. It typically appears as a pink to brown powder.[3]

As a pH indicator, alpha-Naphtholphthalein exhibits a color transition from colorless to
reddish at a pH of approximately 7.3, and from greenish to blue at a pH of 8.7.[7] This makes it
particularly useful for titrations involving weak acids in alcoholic solutions.[7] It is soluble in
ethanol but insoluble in water.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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